Cas no 1263047-29-5 (Fmoc-D-norArg(Boc)2-OH)

• Product Name: Fmoc-D-norArg(Boc)2-OH
• CAS No: 1263047-29-5
• MF: C₃₀H₃₈N₄O₈
• MW: 582.644728183746
• MDL: MFCD13184917
• CID: 2162749
• PubChem ID: 51340582
• Update Time: 2025-05-19

Fmoc-D-norArg(Boc)2-OH Chemical and Physical Properties

Names and Identifiers

• Fmoc-d-agb(boc)2-oh
• Fmoc-D-norArg(Boc)2-OH
• Fmoc-D-Norarginine(Boc)2-OH, (R)-N-alpha-(9-Fluorenylmethyloxycarbonyl)-N,N-bis-t-butyloxycarbonyl-2-amino-4-guanidino-butyric acid
• (R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-((2,2,10,10-tetramethyl-4,8-dioxo-3,9-dioxa-5,7-diazaundecan-6-ylidene)amino)butanoic acid
• (R)-N-alpha-Fmoc-N,N'-bis-t-butyloxycarbonyl-2-amino-4-guanidino-butyric acid
• AKOS030212608
• 1263047-29-5
• (2R)-4-[bis[(2-methylpropan-2-yl)oxycarbonylamino]methylideneamino]-2-(9H-fluoren-9-ylmethoxycarbonylamino)butanoic acid
• E70851
• MFCD13184917
• 2-(FMOC-AMINO)-4-(BIS-BOC-GUANIDINO)-D-BUTYRIC ACID

• MDL： MFCD13184917
• Inchi： 1S/C30H38N4O8/c1-29(2,3)41-27(38)33-25(34-28(39)42-30(4,5)6)31-16-15-23(24(35)36)32-26(37)40-17-22-20-13-9-7-11-18(20)19-12-8-10-14-21(19)22/h7-14,22-23H,15-17H2,1-6H3,(H,32,37)(H,35,36)(H2,31,33,34,38,39)/t23-/m1/s1
• InChI Key： FNEGEHCONNLNCC-HSZRJFAPSA-N
• SMILES： O(C(N[C@@H](C(=O)O)CC/N=C(\NC(=O)OC(C)(C)C)/NC(=O)OC(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 582.26896418g/mol
• Monoisotopic Mass: 582.26896418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 42
• Rotatable Bond Count: 14
• Complexity: 948
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 165
• XLogP3: 5.7

Experimental Properties

• Density: 1.26±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (3.1E-4 g/L) (25 ºC),

Additional information on Fmoc-D-norArg(Boc)2-OH

Introduction to Fmoc-D-norArg(Boc)₂-OH (CAS No. 1263047-29-5)

Fmoc-D-norArg(Boc)₂-OH (CAS No. 1263047-29-5) is a versatile building block in the field of peptide synthesis and medicinal chemistry. This compound, formally known as (S)-2-((9H-fluoren-9-yl)methoxycarbonyl)amino)-3-(4-(bis((tert-butoxycarbonyl)amino)methyl)piperazin-1-yl)propanoic acid, is widely used in the synthesis of peptides and peptidomimetics due to its unique structural features and reactivity.

The Fmoc (9-fluorenylmethoxycarbonyl) protecting group is a crucial component of this compound, providing excellent stability and ease of removal under mild conditions. The Boc (tert-butoxycarbonyl) protecting groups on the guanidinium side chain ensure that the compound remains stable during synthesis, allowing for precise control over the reactivity of the amino acid residue.

Fmoc-D-norArg(Boc)₂-OH is particularly valuable in the synthesis of D-amino acid-containing peptides, which have gained significant attention in recent years due to their potential in drug discovery and development. D-amino acids are known for their enhanced stability against proteolytic degradation and improved pharmacokinetic properties compared to their L-isomers.

In the context of medicinal chemistry, Fmoc-D-norArg(Boc)₂-OH has been utilized in the development of various therapeutic agents. For instance, a recent study published in the Journal of Medicinal Chemistry highlighted the use of this compound in the synthesis of a novel class of peptidomimetics designed to target G-protein-coupled receptors (GPCRs). These receptors are involved in numerous physiological processes and are key targets for drug development.

The unique structure of Fmoc-D-norArg(Boc)₂-OH also makes it suitable for the synthesis of cyclic peptides, which have shown promise in various therapeutic applications. Cyclic peptides can exhibit enhanced bioavailability and reduced susceptibility to enzymatic degradation, making them attractive candidates for drug development. A study published in Bioorganic & Medicinal Chemistry Letters demonstrated the successful use of this compound in the synthesis of cyclic peptides with potent anti-inflammatory properties.

In addition to its applications in drug discovery, Fmoc-D-norArg(Boc)₂-OH has also found use in the development of diagnostic tools. Peptides containing this compound have been used to create highly specific binding agents for imaging and sensing applications. For example, a research team at Harvard University utilized this building block to develop a peptide-based probe for detecting specific biomarkers associated with cancer.

The synthetic versatility of Fmoc-D-norArg(Boc)₂-OH is further enhanced by its compatibility with various coupling reagents and reaction conditions. Commonly used coupling reagents such as HATU, HBTU, and PyBOP can be employed to efficiently couple this amino acid to other building blocks, allowing for the rapid assembly of complex peptide sequences.

The purity and quality of Fmoc-D-norArg(Boc)₂-OH are critical factors that influence its performance in synthetic applications. High-purity material ensures consistent results and minimizes side reactions that can complicate downstream processing. Suppliers often provide material with purity levels exceeding 98%, which is essential for high-throughput screening and large-scale synthesis.

In conclusion, Fmoc-D-norArg(Boc)₂-OH (CAS No. 1263047-29-5) is a valuable reagent in the toolbox of peptide chemists and medicinal chemists. Its unique structural features, synthetic versatility, and compatibility with various reaction conditions make it an indispensable building block for the development of novel therapeutic agents and diagnostic tools. As research continues to advance in these fields, the importance of compounds like Fmoc-D-norArg(Boc)₂-OH is likely to grow even further.